The effect of confinement and Alkali-Silica Reaction (ASR) in concrete is of paramount importance when assessing damage in existing structures. It appears that this effect has been only seldom investigated with respect to the vast literature on free-expanding ASR, especially in its modeling aspect. This paper proposes to address this topical issue. For this purpose, an exhaustive review on the effect of confinement and ASR was first provided. Key features that must be taken into account were discussed and a discrete model equipped with the relevant multi-physics models was proposed. The computational framework which includes models for moisture diffusion, heat transfer, cement hydration and aging, thermal expansion, creep, and shrinkage was validated through a detailed comparison with a recent large experimental campaign for which all model parameters have already been calibrated. After accounting for possible alkali-leaching in the experiments and adjusting three model parameters, the numerical framework was used to simulate expansion curves, crack distribution, and damage evolution in unconfined samples, and drilled cores. Results show that overall, the model is able to well reproduce the transfer of expansion in the transversal unrestrained direction, cracks having a preferential direction in the restrained direction, expansion behaviors in the three spatial directions, and the evolution of mechanical properties in time for different confinement configurations. The important effect of creep and shrinkage was also emphasized. Crack distributions numerically generated were found consistent with Damage Rating Index analysis. One major finding of this study is that the true strength inside concrete subjected to multi-axial confining loads was found unaltered due to ASR in the direction of confinement. This striking result confirms many practitioners’ field experience with core testing and raises the fact that as sophisticated modeling tools become more and more reliable, existing methods of assessment must be improved by incorporating results from numerical modeling.

Hard-magnetic soft (HMS) materials are soft active materials prepared by embedding the hard-magnetic particles (e.g. NdFeB) into soft elastomer, which can be actuated by applied magnetic fields. With the ability to retain remnant magnetism, HMS materials have many applications in soft robotics, haptic sensors and other fields. For HMS structures used in soft robotics, mechanics models have been developed for better exploiting the potential of the HMS materials. However, for rod-like structures made of soft materials, the nonlinear stress–strain relation and the areal change of the cross-section have not been considered in previous modeling work. In the present three-dimensional HMS rod model, started with the geometrically exact beam theory, the rigid cross-section assumption is replaced with a planar areal change assumption for soft rods, incompressible neo-Hookean material model is used to model the hyperelastic behavior of elastomers, which will be more accurate than linear relation under large deformation. Consistent with the deformable cross-section assumption, the magneto-elastic energy distribution is formulated and reduced to the line of centroid of the soft rod. To verify the accuracy and efficiency of the model, some simulation examples and experiments are performed. The error between the experimental results and the simulation results calculated by using 5 elements is within 10%. Our model can accurately and efficiently predict the 3D large deformation of the HMS rod, which can reduce the design and optimization cost and shorten the design cycle of HMS structure.

Negative stiffness (NS) metamaterials have been widely studied in the fields of shock isolation and energy absorption due to their special properties. For various application scenarios, many types of NS metamaterials have been proposed, such as 2D honeycomb, 3D cube, hollow cylinder. However, when installation space is limited, the hollow cylindrical NS metamaterials may not achieve buffering effect due to its weak stiffness. In this paper, a cylindrical negative stiffness structure with inner hollow parts filled by inclined beam elements is proposed, which can obtain enhanced stiffness and energy absorption by improving space utilization. Theoretical analysis, numerical simulation and experimental validation were carried out to study the quasi-static and dynamic mechanical properties of the structure. Finally, the structure was applied as a cushion in a non-pyrotechnic separator, which could achieve good cushion performance. This work is expected to provide more potential for the applications of cylindrical negative stiffness structures.

A finite strain nonlinear constitutive model is presented to study the extreme mechanical behavior of a polyurethane-urea (PUU) well suited for many engineering applications. The micromechanically- and thermodynamically based constitutive model captures salient features in resilience and dissipation in the material from low to extreme strain rates. The extreme deformation features are further elucidated by laser-induced micro-particle impact tests for the material, where an ultrafast strain rate (>106 s−1) incurs. Numerical simulations for the strongly inhomogeneous deformation events are in good agreement with the experimental data, supporting the predictive capabilities of the constitutive model for the extreme deformation features of the PUU material over at least 9 orders of magnitude in strain rates (10−3 to 106 s−1).

In this work, the self-consistent clustering analysis (SCA) framework is extended to include homogenization and full field analysis of 3D anisotropic woven composite Representative Unit Cell (RUC). The developed extended framework has two new features, namely, (i), to reconstruct the local field variables, a strain refinement stage is presented by solving full field Lippmann–Schwinger equations within 3D anisotropic woven composite RUC following the online predictive stage in SCA, and (ii), discrete Green’s operator based on finite difference is adopted to improve the accuracy of refined point-wise physical field variables. To demonstrate the accuracy and efficiency of the proposed method, benchmark problems are analyzed, and results are compared to directly numerical simulation (DNS).

This paper presents a multi-material topology optimization method for designing the microstructures of porous viscoelastic composites with prescribed relaxation moduli. It is assumed that the composite materials are microscopically composed of periodic unit cells. The effective relaxation moduli of the composites are obtained using the homogenization method. The density-based topology optimization is utilized, and a related material interpolation scheme is introduced. The design objective is to determine an optimal material distribution that exhibits the prescribed modulus in both the glassy and rubbery regions. The design sensitivity is derived analytically using the adjoint variable method. A filtering scheme is adopted to impose a minimum length scale for each material phase. Several numerical examples are presented to demonstrate the effectiveness of the proposed method. Various microstructures with prescribed relaxation moduli are presented and discussed. In addition, the bounds on the relaxation moduli of the optimized microstructures are compared with theoretical bounds.

Computationally efficient and numerically accurate modelling of heterogeneous materials with complex internal architectures at the macroscale is a current problem. For instance, in engineering materials such as 3D woven composites, retaining the description of material architectures is important to obtain an accurate prediction of stiffness. However, computational cost increases in proportion to the level of mesoscale details modelled. To enable efficient and accurate calculations on the structural scale, a multiscale method that can identify repeatable patterns in the mesoscale and represent them efficiently at the macroscale is proposed. This method has two important novelties, (i) a method to identify and store repeatable patterns during offline stage in the form of 3D Voronoi cells using a data compression algorithm, k-means clustering. This improves the identification with a minimum number of data clusters and minimises the effects of mesh sizes, and (ii) a method to select most similar Voronoi cells from the mesoscale database during online stage using image registration and k-d tree data structure. This enables computations being performed without explicitly modelling mesoscale details and reduces the computational cost that are otherwise required. The proposed method is validated against 3D woven unit-cell and three-point bending examples. Furthermore, the ability to find repeatable patterns is tested by analysing a woven architecture previously not stored in the database.

In this paper, the parameter level set method for 2D and 3D void identification is established uniformly by adopting boundary displacement information. Among them, the level set function is used to describe the evolution of the void interface. To avoid mesh reconstruction during the identification process, the ersatz material model associated with the level set function is developed to solve the forward problem. Simultaneously, considering further improving the optimization efficiency and reducing the identification cost, the compactly supported radial basis function is used to approximately expand the level set function. This scheme transforms the optimization of level set function into the optimization of the expansion coefficients, which reduces the optimization variables to some extent. In addition, the L-M algorithm with a certain regularization capability is employed to optimize the objective function. Finally, voids with various shapes in 2D and 3D structures are uniformly identified including complex multi-void structures such as structures similar to the human face and I-beam. The identification results show that the proposed identification method is effective and reliable even after introducing noise.

Scattering experiments can be leveraged to extract the effective properties of a heterogeneous metamaterial slab based on multi-point measurements in surrounding media. In this technique, two measurements are made in the ambient media on each side of a finite thickness micro-structured slab to decompose incoming and outgoing waves. The method is applied to an example with locally resonant micro-structured inclusions while paying close attention to parameters that influence the extracted material parameters. It is observed that the extracted overall parameters converge to limiting values when the number of unit cells across the slab thickness or ambient media modulus are increased. Dependence of extracted material parameters on the number of cells through thickness or ambient media properties are attributed to the different response of boundary (skin) and interior cells. A method is presented which represents a finite array with different effective properties for the skin regions vs. the interior regions with great success in reproducing the scattering for different slab thicknesses, and through which the interior regions properties become independent of ambient media properties. In stop bands with lower material loss, challenges arise that are associated with extremely small transmission. The assumption of continuity in transmission phase is enforceable to remove phase ambiguity, although in certain cases (associated with nearly lossless specimens) this assumption appears to fail. In such cases, interference from coupled shear modes may lead to apparent higher longitudinal transmission within the stop band. This work provides a proof of concept for the development of an experimental methodology capable of extracting the effective properties and dispersion behavior of heterogeneous mechanical metamaterials without any knowledge of the internal fields.

Mechanical metamaterials and metastructures exhibit superior effective mechanical properties, such as enhanced energy dissipation and resistance against impact loads, beyond those of natural materials. Metastructures with the ability to manipulate wave propagation are particularly desirable in numerous applications, such as actuators, dampers, and lightweight impact resistant systems with structural tunability and recoverability. Specifically, multi-stable structural forms have attracted considerable attention in the design of architected multi-materials, metamaterials, and morphing structures. To design such systems, a recently developed mechanical metamaterial/metastructure known as negative stiffness honeycomb, composed of arrays of curved double-beams (CDBs), is proposed. Here, we develop an analytical model to predict the dynamic response of the CDB metastructures, architected with a periodic array of the CDBs, and subjected to impact by a striker. The analytical model is developed using the Euler-Lagrange theorem and the snap-buckling phenomena in the honeycomb have been examined. The derived closed-form solutions were in good agreement with those of the numerical finite element model at different bistability ratios, defined as the ratio of beam apex height to its thickness. The findings demonstrated that the bistability ratio had a noticeable influence on the buckling response of the metastructure and the desired negativity in the stiffness matrix, while the snap-back buckling phenomena may be realised at high bistability ratios.